Cas no 61798-26-3 (1,2-Ethanediamine, N-[2-(phenylthio)ethyl]-)

• Product Name: 1,2-Ethanediamine, N-[2-(phenylthio)ethyl]-
• CAS No: 61798-26-3
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 465809
• PubChem ID: 10465291
• Update Time: 2025-04-19

1,2-Ethanediamine, N-[2-(phenylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[2-(phenylthio)ethyl]-
• N'-(2-phenylsulfanylethyl)ethane-1,2-diamine
• CHEMBL1191595
• AKOS017532470
• 61798-26-3
• DTXSID10440337

• Inchi： 1S/C10H16N2S/c11-6-7-12-8-9-13-10-4-2-1-3-5-10/h1-5,12H,6-9,11H2
• InChI Key： CCJWSPZKRUOYDU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCNCCN

Computed Properties

• Exact Mass: 196.10358
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 38.05